BENGHE Foundational & Exploratory

Check Availability & Pricing

The Dawn of Peroxyphosphoric Acids: A
Technical History

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Peroxyphosphoric acid

Cat. No.: B1236802

A comprehensive guide for researchers and drug development professionals on the discovery
and early characterization of peroxyphosphoric acid.

The early 20th century was a period of fervent discovery in the chemical sciences, with the
synthesis of novel compounds paving the way for new frontiers in reaction chemistry. It was in
this era of exploration that peroxyphosphoric acid, a powerful oxidizing agent, was first
brought into existence. This technical guide delves into the history of its discovery, detailing the
initial, challenging synthesis and the subsequent refinements that laid the groundwork for its
use in modern organic chemistry.

The Pioneering Synthesis of Schmidlin and Massini

In 1910, Swiss chemists Julius Schmidlin and Paul Massini reported the first synthesis and
characterization of peroxyphosphoric acid.[1] Their groundbreaking work involved the direct
reaction of phosphorus pentoxide (P20s) with a highly concentrated aqueous solution of
hydrogen peroxide (H20:2).[1] This reaction, while successful in producing the desired
compound, was notoriously vigorous and difficult to control, a testament to the high reactivity of
the starting materials.[1] The product of this forceful reaction was a colorless, viscous oil, which
was identified as peroxymonophosphoric acid (HzPOs).[1]

Concurrent with this discovery, Schmidlin and Massini also identified a related compound,
peroxydiphosphoric acid (HsP20s), which was formed in lower yields during the same reaction.
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Taming the Reaction: The Contribution of Gerrit
Toennies

For over two decades, the challenging nature of the original synthesis limited the widespread
investigation of peroxyphosphoric acid. It was not until 1937 that a significant improvement
was reported by Gerrit Toennies.[1] Toennies introduced the use of an inert solvent, acetonitrile,
to the reaction mixture. This modification served to moderate the vigorous reaction between
phosphorus pentoxide and hydrogen peroxide, providing a much safer and more controllable
method for the preparation of peroxyphosphoric acid.[1] This development was a crucial step
in enabling more detailed studies of the compound's properties and reactivity.

Early Characterization and Quantitative Insights

Initial characterization of peroxymonophosphoric acid by early researchers established it as a
triprotic acid. Through the method of potentiometric titration, its acid dissociation constants
(pKa) were determined, providing the first quantitative insight into its behavior in solution.
Similarly, the pKa values for the tetraprotic peroxydiphosphoric acid were also elucidated.

Compound pKal pKa2 pKa3 pKad
Peroxymonopho

sphoric Acid 1.1 5.5 12.8

(HsPOs)

Peroxydiphospho
ric Acid (H4P20s)

~-0.3 ~0.5 5.2 7.6

Experimental Protocols

While the full, detailed experimental procedures from the original publications are not readily
available, the following protocols are based on the summaries of the foundational work by
Schmidlin and Massini and the subsequent refinement by Toennies.

Protocol 1: Original Synthesis of Peroxyphosphoric Acid
(Schmidlin and Massini, 1910)
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Objective: To synthesize peroxymonophosphoric acid from phosphorus pentoxide and
concentrated hydrogen peroxide.

Materials:

e Phosphorus pentoxide (P20s)

» Highly concentrated hydrogen peroxide (H202) (Note: The exact concentration used in the
original work is not specified in available summaries, but it is presumed to be high, e.g.,
>70%)

Procedure:

Phosphorus pentoxide is cautiously added to a highly concentrated solution of hydrogen
peroxide in a reaction vessel.

e The reaction is expected to be highly exothermic and vigorous. Appropriate cooling
measures (e.g., an ice bath) and safety precautions are essential.

e The reaction mixture is stirred until the phosphorus pentoxide is consumed.

e The resulting product is a viscous, oily liquid containing peroxymonophosphoric acid and
some peroxydiphosphoric acid.

Caution: This reaction is hazardous and difficult to control. Extreme care must be taken.

Protocol 2: Improved Synthesis of Peroxyphosphoric
Acid (Toennies, 1937)

Objective: To synthesize peroxymonophosphoric acid in a more controlled manner using an
inert solvent.

Materials:
e Phosphorus pentoxide (P20s)

o Concentrated hydrogen peroxide (H202)

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1236802?utm_src=pdf-body
https://www.benchchem.com/product/b1236802?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e Acetonitrile (CHsCN)

Procedure:

e Phosphorus pentoxide is suspended in acetonitrile in a reaction vessel.

o Concentrated hydrogen peroxide is added dropwise to the suspension with vigorous stirring.

e The temperature of the reaction mixture is maintained at a low level (e.g., using an ice bath)
throughout the addition.

 After the addition is complete, the reaction mixture is stirred for a specified period to ensure
complete reaction.

e The resulting solution contains peroxymonophosphoric acid in acetonitrile.

Reaction Pathways and Logical Flow

The following diagrams illustrate the initial synthesis of peroxyphosphoric acid and the logical
progression of its early historical development.

Phosphorus Pentoxide (P20s) Concentrated Hydrogen Peroxide (H202)
Vigorous Reaction
Major Product Minor Product

Peroxymonophosphoric Acid (HsPOs) Peroxydiphosphoric Acid (H4P20s)

Click to download full resolution via product page

Caption: Initial synthesis of peroxyphosphoric acids by Schmidlin and Massini (1910).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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